Cas no 1226433-99-3 (N4-(3-chloro-4-fluorophenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide)

• Product Name: N4-(3-chloro-4-fluorophenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide
• CAS No: 1226433-99-3
• Molecular Formula: C₁₈H₁₉ClFN₃O₂S
• Molecular Weight: 395.87876534462
• CID: 5969423
• PubChem ID: 49677659

N4-(3-chloro-4-fluorophenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide Properties

Names and Identifiers

• N4-(3-chloro-4-fluorophenyl)-N1-(thiophen-2-yl)methylpiperidine-1,4-dicarboxamide
• 4-N-(3-chloro-4-fluorophenyl)-1-N-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide
• AKOS024527458
• VU0528077-1
• 1226433-99-3
• F5901-0171
• N4-(3-chloro-4-fluorophenyl)-N1-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide
• SR-01000926229
• N4-(3-chloro-4-fluorophenyl)-N1-[(thiophen-2-yl)methyl]piperidine-1,4-dicarboxamide
• SR-01000926229-1

• InChIKey： JMHUKVLWUIKENQ-UHFFFAOYSA-N
• Inchi： 1S/C18H19ClFN3O2S/c19-15-10-13(3-4-16(15)20)22-17(24)12-5-7-23(8-6-12)18(25)21-11-14-2-1-9-26-14/h1-4,9-10,12H,5-8,11H2,(H,21,25)(H,22,24)
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])N([H])C(C1([H])C([H])([H])C([H])([H])N(C(N([H])C([H])([H])C2=C([H])C([H])=C([H])S2)=O)C([H])([H])C1([H])[H])=O)F

Computed Properties

• Exact Mass: 395.087
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 395.087
• Heavy Atom Count: 26
• Complexity: 505
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 89.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides